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Compound of Interest |

Trispiro[3H-indole-3,2'-
[1,3]dioxane-5",5"-[1,3]dioxane-
2",3"-[3H]indole]-2,2"(1H,1"H)-
dione (9ClI)

Cat. No.: B1662962

& J

Compound Name:

Despite a comprehensive search for "Trispirobifuranodione (9Cl)," this specific chemical entity
remains elusive in the public scientific literature. As a result, a detailed technical guide on its
molecular target and associated pharmacological data cannot be compiled at this time. It is
possible that "Trispirobifuranodione" is a novel, yet-to-be-published compound, a less common
synonym, or a potential misnomer.

In the course of our investigation, a structurally distinct compound, isoquinoline-1,3,4-trione
(CAS 521-73-3), was identified through related database entries. This molecule, while not
"Trispirobifuranodione,” possesses documented biological activity and established molecular
targets. For the benefit of researchers in the field, we present the available information on
isoquinoline-1,3,4-trione as a potential, albeit unconfirmed, point of reference.

Potential Molecular Target: Caspases

Current data indicates that isoquinoline-1,3,4-trione acts as an inhibitor of caspases.[1]
Caspases are a family of cysteine proteases that play essential roles in programmed cell death
(apoptosis) and inflammation. The identified targets include:

o Caspase (CASP)[1]
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e Caspase-3 (CASP3)[1]
o Caspase 6 messenger RNA (CASP6 mRNA)[1]
o Caspase 8 messenger RNA (CASP8 mRNA)[1]

Implicated Signhaling Pathways

The inhibition of caspases by isoquinoline-1,3,4-trione suggests its involvement in several
critical signaling pathways.[1] Understanding these connections is vital for elucidating its
potential therapeutic applications.

Apoptosis Signaling Pathway

The following diagram illustrates the central role of caspases in the apoptotic cascade, which
isoquinoline-1,3,4-trione is suggested to inhibit.
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Caption: Inhibition of Caspase Activation in Apoptosis.

Other significant pathways potentially modulated by this compound include:
» MAPK signaling pathway[1]

e p53 signaling pathway[1]

e TNF signaling pathway[1]

Quantitative Data and Experimental Protocols

A thorough search for quantitative data, such as binding affinities (e.g., Ki, IC50) and detailed
experimental protocols for assays related to isoquinoline-1,3,4-trione's interaction with
caspases, did not yield specific, reproducible methodologies within the public domain at this
time. For researchers interested in investigating this or a related compound, standard assays
for caspase activity would be the logical starting point.

General Experimental Workflow for Caspase Inhibition
Assay

The following diagram outlines a generalized workflow for assessing the inhibitory activity of a
compound against a specific caspase.
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Caption: General Workflow for Caspase Inhibition Assay.

Conclusion and A Call for Clarification

While the molecular target of the specified "Trispirobifuranodione (9CI)" remains unidentified
due to a lack of available data, the information on isoquinoline-1,3,4-trione provides a potential,
albeit unconfirmed, avenue for investigation into caspase inhibition.

We urge researchers with information on "Trispirobifuranodione (9CI)" to publish their findings
to enrich the collective scientific knowledge. Furthermore, we invite the original requester to
verify the compound's name and structure to enable a more precise and comprehensive
analysis. Without definitive identification of the molecule, any further exploration of its molecular

targets and mechanisms of action is speculative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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